2-benzyl-8-(2-methylthieno[2,3-d]pyrimidin-4-yl)-2,8-diazaspiro[4.5]decan-3-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of related diazaspirodecanone compounds involves multi-step synthetic routes that incorporate strategies like reductive amination, amidation, and cycloaddition reactions. For instance, derivatives of 1-oxa-3,8-diazaspiro[4.5]decan-2-ones were prepared for screening as antihypertensive agents, highlighting the synthetic versatility of the diazaspirodecanone scaffold in medicinal chemistry applications (Caroon et al., 1981). Moreover, libraries of 8-benzyl-4-(p-substituted-benzyl)-1,4,8-triazaspiro[4.5]decan-2-one compounds were synthesized on solid supports, showcasing the adaptability of these frameworks for combinatorial chemistry (Feliu, Martínez, & Amblard, 2004).
Molecular Structure Analysis
The molecular structure of diazaspirodecanone derivatives often exhibits significant conformational flexibility, which is crucial for their biological activity. The crystal structure of related compounds, such as pyrimidinone derivatives, has been determined, revealing the spatial arrangement and potential interaction sites critical for binding to biological targets. For example, the crystal structure analysis of certain pyrimidinone derivatives has provided insights into their potential as antileukemic agents, highlighting the importance of structural studies in understanding the mechanism of action (Guillon et al., 2020).
Chemical Reactions and Properties
Diazaspirodecanone compounds participate in a variety of chemical reactions, underlining their chemical versatility. For instance, cycloaddition reactions have been utilized to synthesize novel pyrimidinone and fused pyrimidinone derivatives, demonstrating the reactivity of these scaffolds in forming complex heterocyclic structures (Sharma & Mahajan, 1997).
Future Directions
properties
IUPAC Name |
2-benzyl-8-(2-methylthieno[2,3-d]pyrimidin-4-yl)-2,8-diazaspiro[4.5]decan-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N4OS/c1-16-23-20(18-7-12-28-21(18)24-16)25-10-8-22(9-11-25)13-19(27)26(15-22)14-17-5-3-2-4-6-17/h2-7,12H,8-11,13-15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HKNCCILCIULTKQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=C2C=CSC2=N1)N3CCC4(CC3)CC(=O)N(C4)CC5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.